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Compound of Interest

Compound Name: pyrocatechol

Cat. No.: B1668606

Essential Safety and Handling Guide for
Pyrocatechol

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with pyrocatechol (also known as 1,2-dihydroxybenzene). Adherence to
these procedures is essential to minimize risks and ensure a safe working environment.
Pyrocatechol is a hazardous chemical that is toxic if swallowed or in contact with skin, causes
severe skin and eye irritation, and is suspected of causing genetic defects and cancer.[1][2][3]
It can be rapidly absorbed through the skin.[3]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the first line of defense against exposure. All
personnel must use the following equipment when handling pyrocatechol.
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PPE Category Item Specification

Wear chemical safety goggles
or glasses with side-shields
meeting government standards
Eye & Face Protection Safety Goggles / Face Shield such as NIOSH (US) or EN
166 (EU).[2][3] A face shield is
recommended for additional
protection.[2][3]

Nitrile rubber gloves are
recommended.[1][2][4] Always
) ] ] ] inspect gloves for integrity
Skin Protection Chemical-Resistant Gloves
before use and use proper
removal techniques to avoid

skin contact.[2][3]

Wear a standard lab coat or a
chemical-resistant apron.[2]
) ] For operations with a high risk
Protective Clothing i
of exposure, a full chemical-

resistant suit may be

necessary.[2][5]
Use a NIOSH-approved
respirator if ventilation is poor
) ) ) or if dust is generated.[2][5] A
Respiratory Protection Respirator

full-face particle respirator
(Type N100/P3) is advised.[3]

[4]

An SCBA is required for
emergency situations, such as
a large spill.[1][2][5]

Self-Contained Breathing
Apparatus (SCBA)

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling pyrocatechol is crucial for safety.

Preparation

» Ventilation: Always handle pyrocatechol in a well-ventilated area, preferably within a
chemical fume hood.[2][4][6]

 Inspect Equipment: Before starting work, carefully inspect all PPE for any damage or
defects.[2]

e Locate Safety Equipment: Ensure you know the location of the nearest eyewash station and
safety shower.[2]

» Spill Kit: Confirm that a spill kit appropriate for chemical spills is readily available.[2]

* Review Safety Data Sheet (SDS): Read and understand all safety precautions outlined in the
product's SDS before use.[1][7]

Handling

e Avoid Contact: Prevent all contact with skin, eyes, and clothing.[2][3]
o Control Dust: Avoid creating and inhaling pyrocatechol dust.[2][3][8]

o Use Tools: Utilize spatulas or other appropriate tools to handle the solid material, avoiding
direct hand contact.[2]

» No Personal Items: Do not eat, drink, or smoke in the designated handling area.[1][2]

» Container Management: Keep the pyrocatechol container tightly sealed when not in
immediate use.[2][3]

Post-Handling

e Hygiene: Thoroughly wash hands and any potentially exposed skin with soap and water
immediately after handling.[1][2][3]

o Decontamination: Clean and decontaminate the work surface and any equipment used.[2]
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o PPE Disposal: Carefully remove and dispose of all contaminated PPE as hazardous waste.

[2]

Storage

o Conditions: Store in a cool, dry, and well-ventilated area.[1][2][3]
e Security: The storage area should be locked to restrict access.[1][4]
» Container: Keep the container tightly closed.[3][6][7]

e Incompatibilities: Store away from incompatible materials such as strong acids, bases, and
oxidizing agents.[1][2] Protect from direct sunlight and air exposure.[3][6]

Emergency Response Plan

Immediate and correct response to an emergency is critical.

First Aid Measures
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with a gentle but large
stream of water for at least 15-30 minutes,
holding the eyelids apart.[1][6] Remove contact
lenses if it is safe to do s0.[1][3] Seek immediate
medical attention.[6][7][8]

Skin Contact

Immediately remove all contaminated clothing.
[1][6] Wash the affected skin area with plenty of
soap and water for at least 15 minutes.[6] Seek

immediate medical attention.[6][8]

Do NOT induce vomiting.[6] Rinse the mouth

thoroughly with water and drink plenty of water.

Ingestion [7][8] Call a physician or poison control center
immediately.[3][6][7] If directed, crushed
activated carbon may be administered.[1]
Move the person to fresh air.[6] If breathing is

) difficult or has stopped, provide artificial

Inhalation

respiration.[6] Seek immediate medical

attention.

Spill Response Protocol

In the event of a pyrocatechol spill, follow the workflow below. The primary objectives are to

ensure personnel safety, contain the spill, and prevent environmental contamination.
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IMMEDIATE ACTION

Evacuate Immediate Area
Alert Others

l

Don Appropriate PPE
(SCBA, Full Suit, Gloves)

l

Ensure Adequate Ventilation

[CONTAINMENT

Contain Spill
Prevent Entry into Drains

Clean Up Spill
- Mechanically Collect Solid (No Dust)
- Use Absorbent for Liquid

Place Waste in a Labeled,
Sealed Hazardous Waste Container

Decontaminate Spill Area
& Equipment

Dispose of Waste via
Licensed Disposal Company

Report Incident to EHS

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling a pyrocatechol spill.
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Disposal Plan

All pyrocatechol-containing waste is considered hazardous and must be managed
accordingly.

o Waste Collection: Collect all waste, including contaminated PPE and cleaning materials, in a
designated, clearly labeled, and tightly sealed container.[2][3]

o Regulatory Compliance: Dispose of the waste in strict accordance with all local, regional,
and national environmental regulations.[7]

o Professional Disposal: It is recommended to use a licensed and qualified hazardous waste
disposal company.[3] A common disposal method involves dissolving the material in a
combustible solvent and burning it in a chemical incinerator equipped with an afterburner
and scrubber.[3]

o Packaging: Contaminated containers must be treated with the same precautions as the
chemical itself and disposed of as hazardous waste.[7]

Occupational Exposure Limits

The following table summarizes established occupational exposure limits for pyrocatechol.

Parameter Value Issuing Body
TWA (Time-Weighted Average) 5 ppm (20 mg/m3) OSHA PO
STEL (Short-Term Exposure

o 20 ppm OSHA PO
Limit)
BEI (Biological Exposure 1.5% of hemoglobin

_ _ ACGIH

Indices) (Methemoglobin)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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